Cas no 1131587-97-7 (Methyl 5-bromo-2-methoxy-4-(trifluoromethyl)benzoate)

Methyl 5-bromo-2-methoxy-4-(trifluoromethyl)benzoate structure
1131587-97-7 structure
Product Name:Methyl 5-bromo-2-methoxy-4-(trifluoromethyl)benzoate
CAS No:1131587-97-7
MF:C10H8BrF3O3
MW:313.067933082581
MDL:MFCD11110856
CID:836296
PubChem ID:44828916
Update Time:2025-09-24

Methyl 5-bromo-2-methoxy-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-bromo-2-methoxy-4-(trifluoromethyl)benzoate
    • AK-92987
    • B-1898
    • CTK8E2065
    • FT-0658626
    • KB-145654
    • SBB068029
    • BCP19811
    • 2251AA
    • BC687182
    • ST2402002
    • AX8225731
    • AB0000021
    • A802808
    • methyl 5-bromanyl-2-methoxy-4-(trifluoromethyl)benzoate
    • 5-Bromo-2-methoxy-4-trifluoromethyl-benzoic acid methyl ester
    • 5-bromo-2-methoxy-4-(trifluoromethyl)benzoic acid methyl ester
    • DS-17744
    • DTXSID90661003
    • I11563
    • Methyl5-bromo-2-methoxy-4-(trifluoromethyl)benzoate
    • DB-334872
    • CS-0041038
    • AKOS015852281
    • 1131587-97-7
    • MDL: MFCD11110856
    • Inchi: 1S/C10H8BrF3O3/c1-16-8-4-6(10(12,13)14)7(11)3-5(8)9(15)17-2/h3-4H,1-2H3
    • InChI Key: XVIIEWCHQVKVDM-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C(=O)OC)=C(C=C1C(F)(F)F)OC

Computed Properties

  • Exact Mass: 311.96089g/mol
  • Monoisotopic Mass: 311.96089g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5
  • XLogP3: 3.3

Methyl 5-bromo-2-methoxy-4-(trifluoromethyl)benzoate Pricemore >>

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